Cas no 827628-71-7 (2-Butenedioic acid, 2-octyl-, (2E)-)

• Product Name: 2-Butenedioic acid, 2-octyl-, (2E)-
• CAS No: 827628-71-7
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 682667
• Update Time: 2024-02-03

2-Butenedioic acid, 2-octyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2-octyl-, (2E)-

• Inchi： 1S/C12H20O4/c1-2-3-4-5-6-7-8-10(12(15)16)9-11(13)14/h9H,2-8H2,1H3,(H,13,14)(H,15,16)/b10-9+
• InChI Key： SSIFEUOSIIPSND-MDZDMXLPSA-N
• SMILES： C(O)(=O)/C(/CCCCCCCC)=C/C(O)=O

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Melting Point: 125-128 °C
• Boiling Point: 392.9±25.0 °C(Predicted)
• pka: 3.69±0.19(Predicted)